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Compound of Interest

Compound Name: Ethylbromopyruvate

Cat. No.: B8387210

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-
depth Technical Guide

This document provides comprehensive safety precautions and handling guidelines for
ethylbromopyruvate (CAS No. 70-23-5), a reactive reagent commonly used in pharmaceutical
research and chemical synthesis. Due to its hazardous properties, strict adherence to safety
protocols is imperative to mitigate risks to personnel and the environment.

Hazard Identification and Classification

Ethylbromopyruvate is classified as a hazardous chemical and requires careful handling. It is
recognized as a severe poison, a lachrymator (a substance that causes tearing), and an
irritant.[1] The primary hazards are associated with direct contact and inhalation.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2][3] Some classifications also include H314 (Causes
severe skin burns and eye damage).[3][4]

 Signal Word: Warning.[2][5]
o Primary Routes of Exposure: Skin contact, eye contact, inhalation.[6][7]

o Health Effects: Contact can cause skin and eye irritation, potentially leading to burns.[1][5]
Inhalation of vapors may lead to respiratory tract irritation.[5][6][7] The toxicological
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properties of this substance have not been fully investigated, and caution is advised.[6][8]

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethylbromopyruvate is provided in

the table below.

Property Value Source(s)
CAS Number 70-23-5 [1][2][5]
Molecular Formula C5H7Bro3 [1112]1[5]
Molecular Weight 195.01 g/mol [11[2][5]
Appearance Clear yellow to pink-red liquid [11061[7]
Odor Mild, pungent, or odorless [L11051[7]
Boiling Point 98-100 °C @ 10 mmHg [1][2]
Density 1.554 g/mL at 25 °C [1112]
Flash Point 98 - 99 °C (208.4 - 210.2 °F) [2][5][6]
Soluble in organic solvents
Solubility (ethanol, acetone); difficult to [11[7119]

mix with water

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for minimizing exposure risk.

The following diagram outlines the standard workflow for handling ethylbromopyruvate in a

laboratory setting.
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Preparation
- Review SDS
- Don appropriate PPE
- Work in a fume hood

i

Chemical Handling
- Use smallest practical quantity
- Avoid inhalation and contact
- Keep container closed when not in use

i

Post-Handling Cleanup
- Decontaminate work surfaces
- Remove and wash PPE
- Wash hands thoroughly

i

Waste Disposal
- Collect in a designated, labeled container
- Follow institutional disposal procedures

Click to download full resolution via product page
Caption: Workflow for the safe handling of ethylbromopyruvate.
o Always work within a certified chemical fume hood to ensure adequate ventilation.[5][6]
» Avoid all direct contact with eyes, skin, and clothing.[6][8]
» Avoid ingestion and inhalation of vapors.[6][8]
e Wash hands and any exposed skin thoroughly after handling the material.[5][6]
e Remove contaminated clothing and wash it before reuse.[6]
o Store in a tightly sealed container to prevent exposure to moisture and air.[6][7]

e Keep in a cool, dry, and well-ventilated area.[6][8]
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o Refrigeration is required; store at 2-8°C (36-46°F).[2][7]

» Store away from incompatible materials, including acids, bases, reducing agents, and

oxidizing agents.[5][8]

Exposure Controls and Personal Protective

Equipment (PPE)

Engineering controls and appropriate PPE are mandatory when working with

ethylbromopyruvate. Facilities must be equipped with an eyewash station and a safety

shower.[6]

Control Type

Specification

Source(s)

Engineering Controls

Chemical Fume Hood

[5](6]

Eyewash Station & Safety
Shower

[6]

Eye/Face Protection

Chemical safety goggles or
glasses compliant with OSHA
29 CFR 1910.133 or EN166.

[S]6lel

Skin Protection

Chemical-resistant gloves and
appropriate protective clothing

to prevent skin exposure.

[S]elel

Respiratory Protection

A NIOSH/MSHA or EN 149
approved respirator is required
if ventilation is inadequate or
exposure limits are exceeded.
A respiratory protection
program meeting OSHA 29
CFR 1910.134 standards
should be followed.
Recommended filter: Type A
(brown) for organic gases and

vapors.

[5]L6]
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First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Seek immediate medical attention.[6][8]

o Skin Contact: Remove all contaminated clothing and shoes. Immediately flush the affected
skin area with plenty of soap and water for at least 15 minutes. Seek medical attention.[6][3]

 Inhalation: Move the individual to fresh air at once. If breathing is difficult, administer oxygen.
If the person is not breathing, perform artificial respiration. Seek immediate medical
attention.[6][8]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cups of water or milk. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[6][8]

The following workflow should be initiated in the event of a spill.
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Alert personnel and
evacuate immediate area

:

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

l

Contain & Absorb
- Cover with inert absorbent material
(e.g., vermiculite, sand)

l

Collect Waste
- Place absorbed material into a
sealed, labeled container for disposal

l

Decontaminate Area
- Clean the spill area thoroughly

Click to download full resolution via product page

Caption: Emergency response workflow for an ethylbromopyruvate spill.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[5][6]

e Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating
fumes, including carbon monoxide, carbon dioxide, and hydrogen halides.[5]

o Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5]
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Toxicological Information

The toxicological profile of ethylbromopyruvate is not fully characterized.[6][8] The available
acute toxicity estimates (ATE) are summarized below.

Exposure Route ATE Value Source(s)
Oral LD50 > 2000 mg/kg [5]
Dermal LD50 > 2000 mg/kg [5]
Vapor LC50 > 20 mg/L [5]

o Carcinogenicity: There is no definitive classification of this compound as a carcinogen by
major regulatory agencies.[7]

o Sensitization: No information available.[5]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Waste material should be collected in a suitable, clean, dry, and closed container
labeled for hazardous chemical waste.[6] Consult with your institution's environmental health
and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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